![molecular formula C8H7N3O3 B6358684 6-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid CAS No. 1547646-00-3](/img/structure/B6358684.png)
6-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is a chemical compound with the molecular formula C8H7N3O3 . It is a derivative of pyrazolo[3,4-b]pyridine .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including 6-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The molecular structure of 6-Methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid is characterized by the presence of a pyrazolo[3,4-b]pyridine core with a methoxy group at the 6-position and a carboxylic acid group at the 3-position .Scientific Research Applications
Chemical Properties
The compound “6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid” has the CAS Number: 1547646-00-3 and a molecular weight of 193.16 . The linear formula of this compound is C8H7N3O3 .
Biomedical Applications
The pyrazolo[3,4-b]pyridine framework, which includes 6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid, is a promising heterocyclic scaffold that has gained renewed interest due to its broad spectrum of biological activities .
Antitumor Activity: The compound has shown potential in inhibiting CDK2, a cyclin-dependent kinase, which plays a significant role in cell cycle regulation . Inhibition of CDK2 can lead to the arrest of cell cycle progression, thereby inhibiting the growth of cancer cells .
GSK-3 Inhibition: 6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid has also been identified as a potential inhibitor of glycogen synthase kinase-3 (GSK-3) . GSK-3 is a serine/threonine protein kinase involved in various cellular processes, and its inhibition has been linked to potential therapeutic effects in conditions like Alzheimer’s disease, bipolar disorder, and cancer .
Mechanism of Action
Target of Action
Pyrazolo[3,4-b]pyridines, the family of compounds to which it belongs, have been associated with a variety of biological activities .
Mode of Action
Compounds in the pyrazolo[3,4-b]pyridine family are known to interact with their targets in a variety of ways, depending on the specific substituents present at different positions .
Biochemical Pathways
Pyrazolo[3,4-b]pyridines have been associated with a range of biomedical applications, suggesting that they may interact with multiple pathways .
Result of Action
Some compounds in the pyrazolo[3,4-b]pyridine family have exhibited anticancer activity against various tumor cell lines .
properties
IUPAC Name |
6-methoxy-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3/c1-14-5-3-2-4-6(8(12)13)10-11-7(4)9-5/h2-3H,1H3,(H,12,13)(H,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLXQGJXBAMYPQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=NNC(=C2C=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.